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Compound of Interest

Compound Name: 6-Methyl-4-phenyl-2-chromanol

Cat. No.: B124595

This guide provides essential, immediate safety and logistical information for the handling and
disposal of 6-Methyl-4-phenyl-2-chromanol (CAS No. 209747-04-6).[1][2][3][4] As a trusted
partner in your research, we aim to deliver value beyond the product itself by ensuring you
have the critical information to maintain a safe and efficient laboratory environment. This
document is structured to provide a deep, technically-grounded understanding of the necessary
precautions, grounded in established safety principles for handling novel heterocyclic
compounds.

While a specific Safety Data Sheet (SDS) for 6-Methyl-4-phenyl-2-chromanol is not readily
available, this guide synthesizes data from structurally similar compounds, general chemical
safety protocols, and available chemical properties to provide a robust operational procedure.
The recommendations herein are based on the known hazards of chromanol derivatives and
general best practices for laboratory safety.

Hazard Assessment and Chemical Profile

Understanding the chemical's properties is foundational to safe handling. 6-Methyl-4-phenyl-2-
chromanol is an organic compound classified as a chromanol.[5] It is an impurity of the
antimuscarinic agent Tolterodine.[1][5]

Known Chemical and Physical Properties:
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Property Value Source
Molecular Formula C16H1602 [11[3]
Molecular Weight 240.30 g/mol [2][3]
Melting Point 80-81 °C [1]
Boiling Point (Predicted) 377.2+42.0°C [1]
Density (Predicted) 1.173 £ 0.06 g/cm?3 [1]

Based on the Safety Data Sheet for the structurally analogous compound, 6-
(Hydroxymethyl)-4-phenylchroman-2-ol, we can anticipate the following potential hazards for 6-
Methyl-4-phenyl-2-chromanol:

Acute Oral Toxicity: Harmful if swallowed.[6]

Skin Corrosion/Irritation: Causes skin irritation.[6]

Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[6]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[6]

Personal Protective Equipment (PPE): Your First
Line of Defense

A comprehensive PPE strategy is non-negotiable when handling 6-Methyl-4-phenyl-2-
chromanol to prevent exposure through inhalation, skin contact, or eye contact.
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PPE Category

Item

Standard/Specificat
ion

Rationale

Eye Protection

Safety glasses with
side shields or

chemical safety

goggles

European standard -
EN 166; ANSI Z-87

To protect eyes from
splashes of the
compound, which may
cause serious
irritation.[6][7]

Hand Protection

Chemical-resistant

gloves (e.g., Nitrile)

Check for chemical

compatibility

To prevent skin
contact, as the
compound is expected
to cause skin irritation.
[6][7] It is crucial to
inspect gloves before
use and wash hands

after removal.[8]

Body Protection

Laboratory coat

N/A

To prevent skin
exposure and protect
personal clothing from

contamination.[7][9]

Respiratory Protection

Use in a well-
ventilated area or
under a chemical
fume hood. If dust

formation is likely, a

dust mask (e.g., Type

N95) is
recommended.

NIOSH approved

To avoid inhalation of
dust particles or
aerosols that may
cause respiratory tract
irritation.[6][7]

DOT Script for PPE Selection Workflow:
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Personal Protective Equipment (PPE) Workflow

( ) ( ) ( ) (Work in a Fume Hood or Well-Ventilated Area

Click to download full resolution via product page

Caption: A workflow diagram illustrating the mandatory PPE for handling 6-Methyl-4-phenyl-2-
chromanol.

Safe Handling and Operational Plan

Adherence to a strict operational protocol is critical for minimizing risk and ensuring
experimental integrity.

Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure all necessary PPE is correctly worn. Designate a
specific area for handling, preferably within a chemical fume hood.[10]

» Weighing and Transfer: Handle the solid compound carefully to avoid the formation of dust
and aerosols.[7] Use appropriate tools (e.g., spatula) for transfer.

» Solution Preparation: If preparing a solution, add the solid to the solvent slowly. If the solvent
is volatile, ensure this is done in a chemical fume hood.

e General Hygiene: Do not eat, drink, or smoke in the laboratory.[7][11] Wash hands
thoroughly with soap and water after handling the chemical and before leaving the lab.[7][11]
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» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7][12]

Emergency Procedures: Be Prepared

In the event of an accidental exposure or spill, immediate and appropriate action is crucial.

Incident First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.[6]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation develops or persists.[6]

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[6]

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

Ingestion
unconscious person. Seek immediate medical
attention.[6]
Evacuate personnel to a safe area. Wear
appropriate PPE. Sweep up the spilled solid,
Spil avoiding dust generation, and place it in a

suitable, closed container for disposal.[6]
Ventilate the area and wash the spill site after

material pickup is complete.

Disposal Plan: Environmental Responsibility

Proper disposal of 6-Methyl-4-phenyl-2-chromanol and its containers is essential to protect
the environment and comply with regulations.
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Step-by-Step Disposal Procedure:

o Waste Collection: Collect waste material in a clearly labeled, sealed container. Do not mix
with other waste streams unless compatibility is confirmed.

» Container Disposal: Empty containers should be rinsed with an appropriate solvent. The
rinsate should be collected as hazardous waste. Deface or remove labels from empty
containers before disposal in regular trash.[13]

e Regulatory Compliance: Dispose of the chemical waste in accordance with all applicable
federal, state, and local environmental regulations.[14] Contact your institution's
Environmental Health and Safety (EHS) department for specific guidance.

» Prohibited Disposal: Do not dispose of this chemical down the drain or in the regular trash.
[13]

DOT Script for Disposal Workflow:
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Disposal Workflow for 6-Methyl-4-phenyl-2-chromanol
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Caption: A workflow for the safe and compliant disposal of 6-Methyl-4-phenyl-2-chromanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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